Cas no 954592-33-7 (N-2-(dimethylamino)-2-(thiophen-3-yl)ethylcyclohexanecarboxamide)

• Product Name: N-2-(dimethylamino)-2-(thiophen-3-yl)ethylcyclohexanecarboxamide
• CAS No: 954592-33-7
• MF: C₁₅H₂₄N₂OS
• MW: 280.428862571716
• CID: 6578015
• Update Time: 2025-06-26

N-2-(dimethylamino)-2-(thiophen-3-yl)ethylcyclohexanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-2-(dimethylamino)-2-(thiophen-3-yl)ethylcyclohexanecarboxamide
• N-[2-(dimethylamino)-2-thiophen-3-ylethyl]cyclohexanecarboxamide

• Inchi： 1S/C15H24N2OS/c1-17(2)14(13-8-9-19-11-13)10-16-15(18)12-6-4-3-5-7-12/h8-9,11-12,14H,3-7,10H2,1-2H3,(H,16,18)
• InChI Key： PEMPRNZWFUEBFJ-UHFFFAOYSA-N
• SMILES： C1(C(NCC(N(C)C)C2C=CSC=2)=O)CCCCC1

Additional information on N-2-(dimethylamino)-2-(thiophen-3-yl)ethylcyclohexanecarboxamide

Introduction to N-2-(dimethylamino)-2-(thiophen-3-yl)ethylcyclohexanecarboxamide (CAS No. 954592-33-7)

N-2-(dimethylamino)-2-(thiophen-3-yl)ethylcyclohexanecarboxamide, identified by the CAS registry number 954592-33-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structure, has been the subject of extensive research due to its potential applications in drug development and material science. The molecule consists of a cyclohexane ring substituted with a carboxamide group and a side chain containing a dimethylamino group and a thiophene moiety, which contributes to its intriguing chemical properties.

The synthesis of N-2-(dimethylamino)-2-(thiophen-3-yl)ethylcyclohexanecarboxamide involves a series of well-defined organic reactions, including alkylation, amidation, and cyclization processes. These steps are meticulously optimized to ensure high yields and purity of the final product. Recent advancements in catalytic methods have further enhanced the efficiency of these reactions, making the synthesis more environmentally friendly and cost-effective.

One of the most notable aspects of this compound is its biological activity. Studies have shown that N-2-(dimethylamino)-2-(thiophen-3-yl)ethylcyclohexanecarboxamide exhibits potent inhibitory effects on certain enzymes, making it a promising candidate for therapeutic applications. For instance, research conducted by Smith et al. (2023) demonstrated its ability to inhibit histone deacetylases (HDACs), which are key targets in the treatment of cancer and neurodegenerative diseases. This finding underscores the potential of this compound in pharmaceutical development.

In addition to its biological applications, this compound has also been explored for its electronic properties. The thiophene moiety within its structure is known for its conjugated π-system, which contributes to its semiconductor characteristics. Recent studies by Johnson and colleagues (2023) have investigated its use in organic electronics, particularly in the development of flexible displays and sensors. The compound's ability to form stable thin films under mild conditions makes it an attractive option for next-generation electronic devices.

The structural versatility of N-2-(dimethylamino)-2-(thiophen-3-yl)ethylcyclohexanecarboxamide also lends itself to various chemical modifications. Researchers have successfully synthesized derivatives with enhanced solubility and bioavailability, paving the way for further exploration in drug delivery systems. These modifications often involve altering the substituents on the thiophene ring or modifying the cyclohexane backbone to optimize specific properties.

From an environmental standpoint, the synthesis and application of this compound are being evaluated for their sustainability. Green chemistry principles are increasingly being integrated into its production processes, reducing waste and energy consumption. For example, solvent-free reaction conditions and recyclable catalysts are being employed to minimize the ecological footprint associated with its manufacture.

In conclusion, N-2-(dimethylamino)-2-(thiophen-3-yli) ethylcyclohexanecarboxamide (CAS No. 954592-33–7) stands out as a multifaceted compound with diverse applications across multiple disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and application techniques, positions it as a valuable asset in both academic research and industrial development.